Cas no 1598358-04-3 (4-chloro-6-(oxetan-3-yloxy)pyrimidine)
4-chloro-6-(oxetan-3-yloxy)pyrimidine Chemical and Physical Properties
Names and Identifiers
-
- Pyrimidine, 4-chloro-6-(3-oxetanyloxy)-
- 4-Chloro-6-(oxetan-3-yloxy)pyrimidine
- 4-chloro-6-(oxetan-3-yloxy)pyrimidine
-
- Inchi: 1S/C7H7ClN2O2/c8-6-1-7(10-4-9-6)12-5-2-11-3-5/h1,4-5H,2-3H2
- InChI Key: PDKKNVALNSZXKV-UHFFFAOYSA-N
- SMILES: C1=NC(OC2COC2)=CC(Cl)=N1
Experimental Properties
- Density: 1.436±0.06 g/cm3(Predicted)
- Boiling Point: 318.3±42.0 °C(Predicted)
- pka: -1.82±0.18(Predicted)
4-chloro-6-(oxetan-3-yloxy)pyrimidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C253006-100mg |
4-Chloro-6-(oxetan-3-yloxy)pyrimidine |
1598358-04-3 | 100mg |
$ 160.00 | 2022-04-01 | ||
| TRC | C253006-500mg |
4-Chloro-6-(oxetan-3-yloxy)pyrimidine |
1598358-04-3 | 500mg |
$ 590.00 | 2022-04-01 | ||
| TRC | C253006-1g |
4-Chloro-6-(oxetan-3-yloxy)pyrimidine |
1598358-04-3 | 1g |
$ 910.00 | 2022-04-01 | ||
| Life Chemicals | F8886-2227-0.25g |
4-chloro-6-(oxetan-3-yloxy)pyrimidine |
1598358-04-3 | 95%+ | 0.25g |
$570.0 | 2023-09-05 | |
| Life Chemicals | F8886-2227-0.5g |
4-chloro-6-(oxetan-3-yloxy)pyrimidine |
1598358-04-3 | 95%+ | 0.5g |
$600.0 | 2023-09-05 | |
| Life Chemicals | F8886-2227-1g |
4-chloro-6-(oxetan-3-yloxy)pyrimidine |
1598358-04-3 | 95%+ | 1g |
$632.0 | 2023-09-05 | |
| Life Chemicals | F8886-2227-2.5g |
4-chloro-6-(oxetan-3-yloxy)pyrimidine |
1598358-04-3 | 95%+ | 2.5g |
$1264.0 | 2023-09-05 | |
| Life Chemicals | F8886-2227-5g |
4-chloro-6-(oxetan-3-yloxy)pyrimidine |
1598358-04-3 | 95%+ | 5g |
$1896.0 | 2023-09-05 | |
| Life Chemicals | F8886-2227-10g |
4-chloro-6-(oxetan-3-yloxy)pyrimidine |
1598358-04-3 | 95%+ | 10g |
$2654.0 | 2023-09-05 |
4-chloro-6-(oxetan-3-yloxy)pyrimidine Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
Additional information on 4-chloro-6-(oxetan-3-yloxy)pyrimidine
4-Chloro-6-(Oxetan-3-yloxy)pyrimidine: A Promising Compound in Medicinal Chemistry
4-Chloro-6-(oxetan-3-yloxy)pyrimidine (CAS No. 1598358-04-3) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrimidines, which are essential building blocks in various biological processes and have been extensively studied for their pharmacological properties.
The chemical structure of 4-chloro-6-(oxetan-3-yloxy)pyrimidine is characterized by a pyrimidine ring substituted with a chloro group at the 4-position and an oxetan-3-yloxy group at the 6-position. The oxetane ring, a four-membered cyclic ether, imparts unique conformational flexibility and electronic properties to the molecule, making it an attractive scaffold for drug design.
Recent research has highlighted the potential of 4-chloro-6-(oxetan-3-yloxy)pyrimidine in various therapeutic areas. One of the most promising applications is in the development of inhibitors for specific protein kinases, which are key regulators of cellular signaling pathways and are implicated in numerous diseases, including cancer and inflammatory disorders. Studies have shown that compounds derived from this scaffold can selectively inhibit certain kinases, thereby modulating aberrant signaling and offering therapeutic benefits.
In addition to kinase inhibition, 4-chloro-6-(oxetan-3-yloxy)pyrimidine has also been explored for its potential as an antiviral agent. Research has demonstrated that derivatives of this compound can effectively inhibit the replication of certain viruses, such as influenza and hepatitis C virus (HCV). The mechanism of action involves interfering with viral replication enzymes or host cell factors essential for viral propagation.
The synthetic accessibility of 4-chloro-6-(oxetan-3-yloxy)pyrimidine is another factor contributing to its appeal in drug discovery. Various synthetic routes have been developed to efficiently prepare this compound and its derivatives, allowing for the rapid generation of diverse analogs for biological evaluation. One common approach involves the reaction of 6-chloropyrimidin-4(3H)-one with oxetan-3-ol under appropriate conditions to form the desired product.
Clinical trials involving compounds derived from 4-chloro-6-(oxetan-3-yloxy)pyrimidine have shown promising results. For instance, a phase I clinical trial evaluating a kinase inhibitor based on this scaffold demonstrated favorable pharmacokinetic properties and tolerability in patients with advanced solid tumors. These findings underscore the potential of this compound as a lead candidate for further development.
Beyond its therapeutic applications, 4-chloro-6-(oxetan-3-yloxy)pyrimidine has also found use in chemical biology research. Its ability to selectively modulate specific protein targets makes it a valuable tool for investigating cellular processes and validating new therapeutic targets. Researchers have utilized this compound to probe the role of kinases in various signaling pathways, providing insights that can inform drug discovery efforts.
In conclusion, 4-chloro-6-(oxetan-3-yloxy)pyrimidine (CAS No. 1598358-04-3) represents a promising compound with diverse applications in medicinal chemistry and chemical biology. Its unique structural features, synthetic accessibility, and potential therapeutic benefits make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play a significant role in advancing our understanding and treatment of various diseases.
1598358-04-3 (4-chloro-6-(oxetan-3-yloxy)pyrimidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)